Cas no 477-67-8 (Picropodophyllic acid)
Picropodophyllic acid structure
Product Name:Picropodophyllic acid
CAS No:477-67-8
MF:C22H24O9
MW:432.420567512512
CID:333598
Update Time:2023-08-02
Picropodophyllic acid Chemical and Physical Properties
Names and Identifiers
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- Naphtho[2,3-d]-1,3-dioxole-6-carboxylicacid,5,6,7,8-tetrahydro-8-hydroxy-7-(hydroxymethyl)-5-(3,4,5-trimethoxyphenyl)-,(5R,6S,7R,8R)-
- 5,6,7,8-Tetrahydro-8β-hydroxy-7α-(hydroxymethyl)-5β-(3,4,5-trimethoxyphenyl)naphtho[2,3-d]-1,3-dioxole-6α-carboxylic acid
- Naphtho[2,3-d]-1,3-dioxole-6-carboxylicacid,5,6,7,8-tetrahydro-8-hydroxy-7-(hydroxymethyl)-5-(3,4,5-trimethoxyphenyl)-,(5R,6S
- Naphtho[2,3-d]-1,3-dioxole-6-carboxylicacid,5,6,7,8-tetrahydro-8-hydroxy-7-(hydroxymethyl)-5-(3,4,5-trimethoxyphenyl)-,[5R-(5a,6b,7b,8a)]-
- Picropodophyllic acid(6CI,7CI,8CI)
- Picropodophyllic acid
- T264PGD64X
- Picropodophyllinic acid
- Podophyllic acids, 2,3-cis-hydroxy acid-
- Podophyllic acids 2,3-cis-hydroxy acid [MI]
- Naphtho(2,3-d)-1,3-dioxole-6-carboxylic acid, 5,6,7,8-tetrahydro-8-hydroxy-7-(hydroxymethyl)-5-(3,4,5-trimethoxyphenyl)-, (5R,6S,7R,8R)-
- Q27289560
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- Inchi: 1S/C22H24O9/c1-27-16-4-10(5-17(28-2)21(16)29-3)18-11-6-14-15(31-9-30-14)7-12(11)20(24)13(8-23)19(18)22(25)26/h4-7,13,18-20,23-24H,8-9H2,1-3H3,(H,25,26)/t13-,18+,19+,20-/m0/s1
- InChI Key: XRBSKUSTLXISAB-HAEOHBJNSA-N
- SMILES: O[C@H]1C2C=C3C(=CC=2[C@@H](C2C=C(C(=C(C=2)OC)OC)OC)[C@H](C(=O)O)[C@@H]1CO)OCO3
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 616
- Topological Polar Surface Area: 124
Experimental Properties
- Melting Point: 150-155° and 200-232°
- Specific Rotation: D21 -100.4° (c = 0.615 in ethanol), -185° (c = 0.746 in pyridine)
Picropodophyllic acid Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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